molecular formula C11H18Cl2N2O B6180343 (3R)-1-[2-(aminomethyl)phenyl]pyrrolidin-3-ol dihydrochloride CAS No. 2624108-78-5

(3R)-1-[2-(aminomethyl)phenyl]pyrrolidin-3-ol dihydrochloride

Cat. No. B6180343
CAS RN: 2624108-78-5
M. Wt: 265.2
InChI Key:
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Description

“(3R)-1-[2-(aminomethyl)phenyl]pyrrolidin-3-ol dihydrochloride” is a complex organic compound. It likely contains a pyrrolidinol group, which is a pyrrolidine ring (a five-membered ring with one nitrogen and four carbon atoms) with a hydroxyl (-OH) group attached .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (3R)-1-[2-(aminomethyl)phenyl]pyrrolidin-3-ol dihydrochloride involves the reaction of 2-(aminomethyl)benzonitrile with (R)-3-hydroxypyrrolidine in the presence of a reducing agent to yield the desired product.", "Starting Materials": [ "2-(aminomethyl)benzonitrile", "(R)-3-hydroxypyrrolidine", "Reducing agent" ], "Reaction": [ "Step 1: Dissolve 2-(aminomethyl)benzonitrile in a suitable solvent.", "Step 2: Add (R)-3-hydroxypyrrolidine to the reaction mixture.", "Step 3: Add a reducing agent to the reaction mixture.", "Step 4: Heat the reaction mixture under reflux for a suitable period of time.", "Step 5: Cool the reaction mixture and isolate the product by filtration or extraction.", "Step 6: Convert the product to its dihydrochloride salt by treatment with hydrochloric acid." ] }

CAS RN

2624108-78-5

Molecular Formula

C11H18Cl2N2O

Molecular Weight

265.2

Purity

95

Origin of Product

United States

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